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Compound of Interest

Compound Name: N4-Acetylcytosine

Cat. No.: B085167

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential logistical
and safety information for the proper disposal of N4-Acetylcytosine, a derivative of cytosine
used in nucleic acid and nucleotide synthesis. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties

A summary of key quantitative data for N4-Acetylcytosine is provided below. Understanding
these properties is essential for safe handling and storage.

Property Value Source
Molecular Formula CeH7N302 [1]
Molecular Weight 153.14 g/mol [1112]

White to off-white
Appearance . _ [3]
solid/crystalline powder

Melting Point >300 °C

Storage Class 11 - Combustible Solids

Hazard Identification and Safety Precautions

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b085167?utm_src=pdf-interest
https://www.benchchem.com/product/b085167?utm_src=pdf-body
https://www.benchchem.com/product/b085167?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/KR/ko/product/aldrich/377910
https://www.fishersci.com/store/msds?partNumber=AAB20851&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

N4-Acetylcytosine is classified as a hazardous chemical. It is known to cause skin and
serious eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): To ensure safety when handling N4-Acetylcytosine, the
following personal protective equipment should be worn:

» Eye Protection: Eyeshields or safety glasses.
e Hand Protection: Protective gloves.
» Respiratory Protection: A type N95 (US) or equivalent dust mask.

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of N4-Acetylcytosine is to use an approved
waste disposal plant. The following steps provide a procedural guide for its collection and
disposal.

o Waste Collection:

o Collect waste N4-Acetylcytosine, including any contaminated materials, in a suitable,
clearly labeled, and closed container.

o Ensure the container is kept in a dry, cool, and well-ventilated area.
« Handling Precautions during Collection:
o Avoid creating dust when handling the solid material.
o Wear the appropriate personal protective equipment (PPE) as detailed above.
o Wash hands and any exposed skin thoroughly after handling.
e Engage a Licensed Waste Disposal Service:

o Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the chemical waste.
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o Provide the service with the Safety Data Sheet (SDS) for N4-Acetylcytosine to ensure
they are fully aware of the material's hazards and handling requirements.

o Documentation:

o Maintain records of the disposal, including the date, quantity of waste, and the name of the
disposal company, in accordance with institutional and local regulations.

Important Considerations:

» N4-Acetylcytosine should not be released into the environment.

e Do not dispose of this chemical down the drain or in regular trash.

o Always follow all federal, state, and local regulations regarding chemical waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N4-
Acetylcytosine.
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N4-Acetylcytosine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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